Cas no 138022-01-2 (1-Piperidinecarboxylicacid, 4-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester)

• Product Name: 1-Piperidinecarboxylicacid, 4-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester
• CAS No: 138022-01-2
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 98272
• PubChem ID: 11075635
• Update Time: 2025-04-18

1-Piperidinecarboxylicacid, 4-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 4-[(dimethylamino)methyl]-, 1,1-dimethylethyl ester
• tert-Butyl 4-((dimethylamino)methyl)piperidine-1-carboxylate
• tert-butyl 4-[(dimethylamino)methyl]piperidine-1-carboxylate
• 4-((dimethylamino)methyl)piperidine-1-carboxylic acid tert-butyl ester
• 4-[(dimethylamino)methyl]-1-piperidinecarboxylic acid tert-butyl ester
• A807325
• AB1006646
• I14-32165
• SureCN1401260
• AKOS014476155
• 1-Piperidinecarboxylicacid,4-[(dimethylamino)methyl]-,1,1-dimethylethyl ester
• SRFKYSQSLHKPOK-UHFFFAOYSA-N
• SCHEMBL1401260
• DTXSID80454360
• 138022-01-2
• 1-tert-Butoxycarbonyl-4-(dimethylaminomethyl)piperidine

• Inchi： 1S/C13H26N2O2/c1-13(2,3)17-12(16)15-8-6-11(7-9-15)10-14(4)5/h11H,6-10H2,1-5H3
• InChI Key： SRFKYSQSLHKPOK-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CN(C)C)CC1)=O

Computed Properties

• Exact Mass: 242.19900
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.8Ų

Experimental Properties

• PSA: 32.78000
• LogP: 2.13300